Cas no 877632-80-9 (N-{2-4-(2-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}-N'-(4-methylphenyl)methylethanediamide)

• Product Name: N-{2-4-(2-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}-N'-(4-methylphenyl)methylethanediamide
• CAS No: 877632-80-9
• MF: C₂₆H₂₉FN₄O₃
• MW: 464.531869649887
• CID: 6418706
• PubChem ID: 16809889
• Update Time: 2025-10-28

N-{2-4-(2-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}-N'-(4-methylphenyl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-{2-4-(2-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}-N'-(4-methylphenyl)methylethanediamide
• N-{2-[4-(2-fluorophenyl)piperazin-1-yl]-2-(furan-2-yl)ethyl}-N'-[(4-methylphenyl)methyl]ethanediamide
• 877632-80-9
• AKOS024653701
• N'-[2-[4-(2-fluorophenyl)piperazin-1-yl]-2-(furan-2-yl)ethyl]-N-[(4-methylphenyl)methyl]oxamide
• N1-(2-(4-(2-fluorophenyl)piperazin-1-yl)-2-(furan-2-yl)ethyl)-N2-(4-methylbenzyl)oxalamide
• F2504-0279
• Ethanediamide, N1-[2-[4-(2-fluorophenyl)-1-piperazinyl]-2-(2-furanyl)ethyl]-N2-[(4-methylphenyl)methyl]-

• Inchi： 1S/C26H29FN4O3/c1-19-8-10-20(11-9-19)17-28-25(32)26(33)29-18-23(24-7-4-16-34-24)31-14-12-30(13-15-31)22-6-3-2-5-21(22)27/h2-11,16,23H,12-15,17-18H2,1H3,(H,28,32)(H,29,33)
• InChI Key： NEPFWTKCIVRRLZ-UHFFFAOYSA-N
• SMILES： C(NCC(N1CCN(C2=CC=CC=C2F)CC1)C1=CC=CO1)(=O)C(NCC1=CC=C(C)C=C1)=O

Computed Properties

• Exact Mass: 464.22236896g/mol
• Monoisotopic Mass: 464.22236896g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 664
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• Density: 1.243±0.06 g/cm3(Predicted)
• pka: 12.39±0.46(Predicted)

Additional information on N-{2-4-(2-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}-N'-(4-methylphenyl)methylethanediamide

Comprehensive Overview of N-{2-4-(2-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}-N'-(4-methylphenyl)methylethanediamide (CAS No. 877632-80-9)

The compound N-{2-4-(2-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}-N'-(4-methylphenyl)methylethanediamide, identified by its CAS No. 877632-80-9, represents a sophisticated molecular structure with significant potential in pharmaceutical and biochemical research. This molecule combines a fluorophenylpiperazine moiety with a furan-2-yl group, linked through an ethanediamide bridge to a 4-methylphenyl substituent. Such intricate architecture suggests diverse interactions with biological targets, making it a subject of interest for drug discovery and mechanistic studies.

Recent advancements in neuropharmacology and GPCR-targeted therapies have heightened interest in compounds like CAS No. 877632-80-9. Researchers are particularly intrigued by its potential modulation of serotonin or dopamine receptors, given the presence of the piperazine scaffold—a common feature in psychotropic agents. The incorporation of a fluorophenyl group may enhance binding affinity, while the furan ring could contribute to metabolic stability, addressing key challenges in CNS drug development.

From a synthetic chemistry perspective, the N-{2-4-(2-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl} segment exemplifies modern heterocyclic coupling strategies. The ethanediamide linker provides conformational flexibility, potentially enabling optimal target engagement. Computational studies of this compound frequently appear in queries about "piperazine-based drug design" or "fluorinated bioactive molecules", reflecting its relevance to contemporary medicinal chemistry.

The 4-methylphenyl terminus in CAS No. 877632-80-9 introduces intriguing structure-activity relationship (SAR) considerations. Methylation at the para-position often influences lipophilicity and blood-brain barrier permeability—critical parameters in searches like "optimizing CNS drug pharmacokinetics". This aligns with growing demand for neuroprotective compounds and precision medicine approaches targeting neurodegenerative conditions.

Analytical characterization of this compound involves advanced techniques such as LC-MS and NMR spectroscopy, topics frequently searched alongside CAS No. 877632-80-9. The fluorine atom enables ¹⁹F-NMR studies, while the furan heterocycle provides distinct UV-vis signatures—features valuable for bioanalytical method development discussions in pharmaceutical forums.

Emerging trends in fragment-based drug discovery have renewed attention to molecules like N-{2-4-(2-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}-N'-(4-methylphenyl)methylethanediamide. Its modular structure serves as a case study for "scaffold hopping strategies"—a hot topic in AI-assisted drug design communities. The compound's balanced molecular weight (≈453 g/mol) and hydrogen bond acceptors (6) position it within optimal ranges for lead compound optimization.

Environmental fate studies of such compounds gain traction amidst concerns about pharmaceutical pollution. The fluorine substituent prompts investigations into biodegradation pathways, while the furan ring may influence photochemical stability—subjects increasingly searched in green chemistry contexts. These dimensions enhance the compound's interdisciplinary relevance beyond traditional pharmacology.

Patent literature reveals growing interest in 877632-80-9 derivatives for neurological indications, correlating with search spikes for "novel piperazine therapeutics". The methylphenyl-ethanediamide portion shows structural parallels with protein-protein interaction modulators, expanding potential applications in oncology research and immune modulation—domains dominating recent scientific discourse.

In formulation science, the compound's logP (predicted ≈3.2) and polar surface area (≈75 Ų) spark discussions about "formulation strategies for medium-permeability compounds". These physicochemical properties place it at the intersection of oral bioavailability optimization and prodrug design—frequent topics in pharmacokinetics webinars and drug delivery conferences.

The synthesis of CAS No. 877632-80-9 typically involves multi-step organic transformations, including amide couplings and piperazine alkylations. These processes align with search trends for "green synthetic methodologies" and "catalytic amide formation", reflecting the pharmaceutical industry's drive toward sustainable manufacturing. The furan-2-yl component particularly invites exploration of metal-catalyzed cross-coupling innovations.

Structural analogs of this compound frequently appear in virtual screening libraries, coinciding with increased searches for "machine learning in hit identification". The fluorophenylpiperazine unit serves as a valuable pharmacophore in computational chemistry workflows, while the overall architecture provides a template for 3D-QSAR studies—a technique gaining prominence in rational drug design curricula.

Quality control protocols for N-{2-4-(2-fluorophenyl)piperazin-1-yl-2-(furan-2-yl)ethyl}-N'-(4-methylphenyl)methylethanediamide emphasize chiral purity assessment due to its stereogenic centers. This resonates with regulatory focus on "control of genotoxic impurities" and ICH Q3D elemental impurity guidelines—topics trending in pharmaceutical compliance circles. The fluorine atom further necessitates specialized halogen-specific detection methods.

In conclusion, CAS No. 877632-80-9 embodies the convergence of multiple contemporary research themes: from GPCR-targeted drug discovery to green chemistry principles, and from computational ADMET prediction to advanced formulation technologies. Its structural complexity and modular nature ensure continued relevance across medicinal chemistry, pharmacology, and pharmaceutical development landscapes.